3-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% (3-(4-Cl-3-MCP)-5-MBA-95%) is an organic compound used in the synthesis of many different compounds. It has been used in a variety of scientific research applications, including drug development, enzymology, and biochemistry. This compound has a variety of biochemical and physiological effects, and can be used in laboratory experiments with both advantages and limitations.
Scientific Research Applications
3-(4-Cl-3-MCP)-5-MBA-95% has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of various drugs, including anticonvulsants, anti-inflammatory drugs, and antipsychotics. It has also been used in enzymology and biochemistry research, as it is a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2).
Mechanism of Action
The mechanism of action of 3-(4-Cl-3-MCP)-5-MBA-95% is not yet fully understood. However, it is thought to act as an inhibitor of several enzymes, including COX-2, by binding to the active site of the enzyme and preventing it from catalyzing its reaction. This leads to a decrease in the production of prostaglandins, which are involved in inflammation, pain, and fever.
Biochemical and Physiological Effects
3-(4-Cl-3-MCP)-5-MBA-95% has a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation, pain, and fever. It has also been shown to inhibit the activity of several enzymes, including COX-2, and may have a role in modulating the immune system.
Advantages and Limitations for Lab Experiments
The use of 3-(4-Cl-3-MCP)-5-MBA-95% in laboratory experiments has both advantages and limitations. One advantage is that it is relatively easy to synthesize and is readily available. Additionally, it is a potent inhibitor of several enzymes, making it useful for studying the effects of enzyme inhibition. However, it is also toxic and can be difficult to handle in the laboratory, so it should be used with caution.
Future Directions
The use of 3-(4-Cl-3-MCP)-5-MBA-95% in scientific research is still in its early stages. There are many potential future directions for research, including the development of new drugs using this compound as an intermediate, further studies on its mechanism of action and biochemical and physiological effects, and the exploration of new applications for this compound. Additionally, further research is needed to better understand the safety and toxicity of this compound.
Synthesis Methods
3-(4-Cl-3-MCP)-5-MBA-95% is synthesized using a multi-step process. The first step involves reacting 4-chloro-3-methoxycarbonylphenyl-5-methoxybenzoic acid (4-Cl-3-MCP-5-MBA) with sodium hydroxide to form sodium 4-chloro-3-methoxycarbonylphenyl-5-methoxybenzoate (Na-4-Cl-3-MCP-5-MBA). This is then reacted with hydrochloric acid in the presence of a catalytic amount of sulfuric acid, forming 3-(4-Cl-3-MCP)-5-MBA-95%.
properties
IUPAC Name |
3-(4-chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO5/c1-21-12-6-10(5-11(7-12)15(18)19)9-3-4-14(17)13(8-9)16(20)22-2/h3-8H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFZPRRLSWUSWLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692045 |
Source
|
Record name | 4'-Chloro-5-methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692045 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid | |
CAS RN |
1261935-84-5 |
Source
|
Record name | 4'-Chloro-5-methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692045 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.